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Compound of Interest

Compound Name: SB-222200

Cat. No.: B1680810 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of SB-222200, a

potent and selective NK3 receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is SB-222200 and what are its key properties?

SB-222200 is a potent, selective, and orally active non-peptide antagonist of the neurokinin-3

(NK3) receptor.[1][2] It is a valuable tool for studying the role of the NK3 receptor in various

physiological processes, particularly in the central nervous system.[1] Key properties are

summarized in the table below.

Q2: I am having trouble dissolving SB-222200. What are the recommended solvents?

For in vitro studies, SB-222200 is readily soluble in organic solvents such as DMSO and

ethanol, with a solubility of up to 100 mM. For in vivo preparations, specific solvent systems are

required to ensure biocompatibility and solubility.[3] Detailed solubility data is provided in the

tables below. It is crucial to use high-quality, anhydrous solvents, as the presence of water can

significantly impact solubility. For DMSO, it is recommended to use a newly opened bottle as it

can be hygroscopic.[1]

Q3: My SB-222200 solution appears cloudy or has precipitated after preparation or storage.

What could be the cause and how can I fix it?
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Cloudiness or precipitation can occur due to several factors:

Incorrect Solvent: Ensure you are using the recommended solvents at the appropriate

concentrations.

Low-Quality Solvent: The presence of impurities or water in the solvent can reduce solubility.

Use high-purity, anhydrous solvents.

Incorrect Storage: Stock solutions, especially those in aqueous buffers, should be stored

appropriately to prevent precipitation. For long-term storage, it is recommended to store

aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1][2]

Supersaturation: Attempting to dissolve the compound above its maximum solubility limit will

result in precipitation.

To resolve this, you can try gentle warming and vortexing of the solution. If precipitation

persists, it may be necessary to prepare a fresh solution using the correct procedures.

Q4: What are the recommended storage conditions for SB-222200 powder and stock

solutions?

Proper storage is critical to maintain the stability and activity of SB-222200.

Powder: The solid form of SB-222200 should be stored at room temperature.

Stock Solutions: Once dissolved, it is recommended to aliquot the solution and store it at

-20°C for up to one year or -80°C for up to two years to prevent degradation from repeated

freeze-thaw cycles.[1][3]

Quantitative Data Summary
Table 1: Chemical and Physical Properties of SB-222200
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Property Value Reference

Molecular Weight 380.48 g/mol [3]

Formula C₂₆H₂₄N₂O [3]

CAS Number 174635-69-9 [3]

Purity ≥98%

Table 2: Solubility of SB-222200 in Various Solvents

Solvent
Maximum
Concentration

Use Case Reference

DMSO
≥ 100 mg/mL (262.83

mM)
In Vitro [1][3]

Ethanol 100 mM In Vitro

DMF 10 mg/mL In Vitro [4]

Ethanol:PBS (pH 7.2)

(1:2)
0.3 mg/mL In Vitro [4]

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

saline

≥ 2.5 mg/mL (6.57

mM)
In Vivo [3]

10% DMSO >> 90%

corn oil

≥ 2.5 mg/mL (6.57

mM)
In Vivo [3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO for In Vitro Use

Weighing: Accurately weigh out the desired amount of SB-222200 powder. For example, to

prepare 1 mL of a 10 mM solution, weigh 3.805 mg of SB-222200 (Molecular Weight =

380.48 g/mol ).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-15722/SB-222200-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15722/SB-222200-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15722/SB-222200-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1680810?utm_src=pdf-body
https://www.medchemexpress.com/SB-222200.html
https://file.medchemexpress.com/batch_PDF/HY-15722/SB-222200-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/29422/sb-222200
https://www.caymanchem.com/product/29422/sb-222200
https://file.medchemexpress.com/batch_PDF/HY-15722/SB-222200-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15722/SB-222200-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1680810?utm_src=pdf-body
https://www.benchchem.com/product/b1680810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolving: Add the appropriate volume of high-purity, anhydrous DMSO to the vial

containing the SB-222200 powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved. A

clear solution should be obtained.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Protocol 2: Preparation of a Dosing Solution for In Vivo Administration

This protocol describes the preparation of a vehicle containing DMSO, PEG300, Tween-80,

and saline.

Initial Dissolution: Dissolve the required amount of SB-222200 in DMSO to make up 10% of

the final volume.

Addition of PEG300: Add PEG300 to the solution to constitute 40% of the final volume and

mix thoroughly.

Addition of Tween-80: Add Tween-80 to make up 5% of the final volume and mix until the

solution is homogeneous.

Final Dilution with Saline: Add saline to bring the solution to the final desired volume (45% of

the total) and mix well. The final solution should be clear.

Signaling Pathways and Workflows
SB-222200 Mechanism of Action

SB-222200 acts as a competitive antagonist at the NK3 receptor, preventing the binding of the

endogenous ligand, neurokinin B (NKB). This blockade inhibits downstream signaling

cascades, such as NKB-induced calcium mobilization.[1]
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Caption: SB-222200 blocks NKB binding to the NK3 receptor, inhibiting downstream signaling.

Experimental Workflow: Troubleshooting Solubility Issues

This workflow provides a logical sequence of steps to address common solubility problems

encountered with SB-222200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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